Cas no 2757952-69-3 (5H-spiro[furo[3,4-b]pyridine-7,3'-piperidine])

• Product Name: 5H-spiro[furo[3,4-b]pyridine-7,3'-piperidine]
• CAS No: 2757952-69-3
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 6213163
• PubChem ID: 165755732
• Update Time: 2025-06-11

5H-spiro[furo[3,4-b]pyridine-7,3'-piperidine] Chemical and Physical Properties

Names and Identifiers

• 5H-spiro[furo[3,4-b]pyridine-7,3'-piperidine]
• 2757952-69-3
• EN300-7352692

• Inchi： 1S/C11H14N2O/c1-3-9-7-14-11(10(9)13-6-1)4-2-5-12-8-11/h1,3,6,12H,2,4-5,7-8H2
• InChI Key： OOPPEXKAMNBGCQ-UHFFFAOYSA-N
• SMILES： O1CC2=CC=CN=C2C21CNCCC2

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 34.2Ų

Additional information on 5H-spiro[furo[3,4-b]pyridine-7,3'-piperidine]

Introduction to 5H-spiro[furo[3,4-b]pyridine-7,3'-piperidine] (CAS No. 2757952-69-3)

The compound 5H-spiro[furo[3,4-b]pyridine-7,3'-piperidine], identified by its CAS number 2757952-69-3, represents a structurally intricate heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry. Its unique spirocyclic framework, combining a fused furan ring with a pyridine core linked to a piperidine moiety, positions it as a promising scaffold for the development of novel therapeutic agents. This introduction delves into the chemical characteristics, synthetic pathways, and emerging applications of this compound, emphasizing its relevance in contemporary pharmaceutical research.

The molecular structure of 5H-spiro[furo[3,4-b]pyridine-7,3'-piperidine] exhibits a high degree of conformational flexibility due to the presence of multiple chiral centers and the spiro connection between the furan and piperidine rings. This structural complexity not only makes it a challenging target for synthesis but also offers diverse opportunities for functionalization. The pyridine ring serves as a key pharmacophore, capable of interacting with biological targets through hydrogen bonding and π-stacking interactions, while the furan moiety introduces additional electronic and steric features that can modulate binding affinity and selectivity.

In recent years, spirocyclic compounds have emerged as a privileged class of molecules in drug discovery due to their ability to exhibit enhanced binding affinity and reduced metabolic clearance. The spiro linkage in 5H-spiro[furo[3,4-b]pyridine-7,3'-piperidine] contributes to its rigidity, which can improve ligand efficiency by minimizing conformational entropy losses upon binding to biological macromolecules. This property has been particularly exploited in the design of kinase inhibitors and G-protein coupled receptor (GPCR) modulators, where precise spatial orientation of substituents is critical for optimal activity.

The synthesis of 5H-spiro[furo[3,4-b]pyridine-7,3'-piperidine] involves multi-step organic transformations that highlight the synthetic versatility of heterocyclic chemistry. One common approach involves the spirocyclization of a furan derivative with a suitable piperidine precursor under acidic or basic conditions. Alternatively, transition-metal-catalyzed coupling reactions have been employed to construct the spirocore efficiently. Recent advances in catalytic methods have enabled more streamlined synthetic routes, reducing the number of purification steps and improving overall yields. These advancements are crucial for scaling up production and facilitating further structural optimization.

From a pharmacological perspective, 5H-spiro[furo[3,4-b]pyridine-7,3'-piperidine] has shown promise in preclinical studies as a potential therapeutic agent. Its scaffold has been investigated for its activity against various targets, including enzymes involved in cancer metabolism and neurotransmitter receptors implicated in central nervous system disorders. Notably, derivatives of this compound have demonstrated inhibitory effects on tyrosine kinases, which are overexpressed in many solid tumors. The ability to fine-tune the substituents on the furan and piperidine rings allows for the creation of analogs with improved potency and selectivity against specific oncogenic pathways.

The structural features of 5H-spiro[furo[3,4-b]pyridine-7,3'-piperidine] also make it an attractive candidate for developing next-generation antiviral agents. The fused heterocyclic system provides a platform for mimicking natural product scaffolds known to exhibit broad-spectrum antiviral activity. By leveraging computational modeling and high-throughput screening techniques, researchers have identified structural motifs within this compound class that interact with viral proteases and polymerases. Such interactions are pivotal for inhibiting viral replication cycles, offering hope for novel strategies against emerging infectious diseases.

In addition to its therapeutic applications, 5H-spiro[furo[3,4-b]pyridine-7,3'-piperidine] has found utility in materials science due to its ability to form stable coordination complexes with metal ions. These complexes have been explored as catalysts for organic transformations and as luminescent probes for biological imaging. The spirocyclic structure imparts exceptional stability to the metal-ligand bonds, making these complexes suitable for demanding applications such as photocatalysis and electrochemical sensing. This dual functionality as both a pharmaceutical intermediate and a material science building block underscores the versatility of this compound.

Future directions in the study of 5H-spiro[furo[3,4-b]pyridine-7,3'-piperidine] include exploring its role in modulating immune responses and inflammatory pathways. Preliminary data suggest that derivatives of this scaffold may interact with immune checkpoint proteins, potentially opening new avenues for immunotherapy. Furthermore, advances in biocatalysis have enabled the use of engineered enzymes to functionalize complex molecules like this one more efficiently than traditional chemical methods allow. Such innovations could accelerate the discovery pipeline by providing rapid access to structurally diverse analogs for biological testing.

The growing interest in 5H-spiro[furo[3,4-b]pyridine-7,3'-piperidine] underscores its significance as a versatile pharmacophore in modern drug discovery. Its unique structural attributes offer numerous opportunities for innovation across multiple therapeutic areas. As research continues to uncover new applications and synthetic strategies for this compound class，its impact on pharmaceutical development is likely to expand further，providing critical insights into disease mechanisms and novel treatment modalities.